Cas no 946376-26-7 (4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one
• CAS No: 946376-26-7
• MF: C₂₁H₂₁N₃O₄
• MW: 379.409145116806
• CID: 5443752
• Update Time: 2025-07-15

4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)pyrrolidin-2-one
• 4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one

• Inchi： 1S/C21H21N3O4/c1-13-4-6-15(7-5-13)24-12-14(10-19(24)25)21-22-20(23-28-21)17-9-8-16(26-2)11-18(17)27-3/h4-9,11,14H,10,12H2,1-3H3
• InChI Key： LYUGIZDLZODMML-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)CC(C2ON=C(C3=CC=C(OC)C=C3OC)N=2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one

Introduction to 4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one (CAS No. 946376-26-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one, identified by its CAS number 946376-26-7, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This heterocyclic scaffold combines multiple pharmacophoric elements that have garnered attention for their ability to modulate biological pathways. The structural features of this compound, including its 1,2,4-oxadiazole core and the presence of dimethoxyphenyl and 4-methylphenyl substituents, contribute to its unique chemical properties and biological activities. Recent advancements in drug discovery have highlighted the importance of such multifunctional scaffolds in developing novel therapeutic agents.

In the context of modern pharmaceutical research, the 1,2,4-oxadiazole moiety is a well-documented pharmacophore that exhibits a broad spectrum of biological activities. This heterocycle has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer applications. The oxadiazole ring's ability to engage with various biological targets stems from its rigid structure and electron-rich nature, which facilitates interactions with enzymes and receptors. The incorporation of electron-donating groups such as dimethoxyphenyl further enhances the compound's bioactivity by modulating its electronic properties and improving solubility.

The presence of the pyrrolidin-2-one moiety in the molecular structure of this compound adds another layer of complexity and functionality. Pyrrolidinones are known for their role as key intermediates in the synthesis of bioactive molecules and have been explored in the development of central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory compounds. The combination of a 1,2,4-oxadiazole ring with a pyrrolidinone scaffold creates a potent platform for further derivatization and optimization. This dual functionality allows for selective interaction with biological targets while maintaining structural integrity.

Recent studies have demonstrated the potential of this compound as a lead molecule in drug discovery. Its structural framework suggests that it may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a promising candidate for treating chronic inflammatory diseases. Additionally, preliminary computational studies indicate that the compound may interact with protein targets relevant to neurodegenerative disorders. These findings align with the growing interest in developing small-molecule modulators for complex neurological conditions.

The dimethoxyphenyl substituent plays a crucial role in modulating the compound's pharmacokinetic properties. This aromatic group enhances lipophilicity while maintaining water solubility, which is critical for oral bioavailability. The electronic effects of the dimethoxyphenyl moiety also influence the compound's binding affinity to biological targets by affecting charge distribution within the molecule. Such features are often exploited in medicinal chemistry to optimize drug-like properties.

The 4-methylphenyl group contributes to the compound's overall stability and resistance to metabolic degradation. This aromatic ring provides additional hydrophobic interactions with biological targets, enhancing binding affinity. Furthermore, the methyl group at position 4 increases steric hindrance at critical binding sites, which can be beneficial in reducing off-target effects—a common concern in drug development.

Advances in synthetic methodologies have enabled efficient access to this complex molecular scaffold. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have streamlined the preparation process, allowing for rapid exploration of analogues. These synthetic advances are crucial for accelerating drug discovery programs by providing access to structurally diverse libraries.

The potential therapeutic applications of this compound are further supported by its interaction with key biological pathways implicated in human diseases. For instance, studies suggest that it may interfere with signaling cascades involved in cancer cell proliferation and survival. By targeting these pathways, the compound could exhibit antitumor activity without significant toxicity to healthy cells—a desirable characteristic for next-generation anticancer agents.

Another area where this molecule shows promise is in the treatment of neurological disorders. The combined effects of its structural components suggest that it may modulate neurotransmitter systems relevant to conditions such as Alzheimer's disease and Parkinson's disease. Preclinical models have begun to explore these possibilities, providing insights into its potential as a therapeutic intervention.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy profile before clinical translation. In vitro assays are employed to assess cytotoxicity and target engagement, while animal models provide valuable insights into pharmacodynamics and pharmacokinetics. The structural features of this compound make it an attractive candidate for further preclinical investigation due to its balanced profile of bioactivity and physicochemical properties.

Future research directions may focus on optimizing this scaffold through structure-based drug design approaches. Techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy can provide detailed insights into how the molecule interacts with biological targets at an atomic level. These structural insights will guide medicinal chemists in designing analogues with improved potency and selectivity.

The integration of computational methods into drug discovery has significantly accelerated the identification of promising candidates like this one. Machine learning algorithms can predict biological activity based on molecular descriptors derived from its structure, dimethoxyphenyl, or other substituents, 1-(4-methylphenyl)pyrrolidin-2-one, enabling high-throughput virtual screening programs that identify hits much faster than traditional experimental approaches.

In conclusion, 4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one (CAS No., 946376-26-7) represents a structurally intriguing molecule with significant potential in chemical biology and medicinal chemistry, 1-(4-methylphenyl)pyrrolidinone, or other related fields, dimethoxyphenyl, or similar applications, 1-(4-methylphenyl), highlighting its versatility as a lead compound for therapeutic development, pyrrolidinone, or beyond, 1-(4-methyl), underscores its importance as an emerging player in modern pharmaceutical research, pyrrolidinone, or anywhere else, dimethoxyphenyl, or similar contexts, 1-(4-methyl), demonstrating how innovative molecular design can yield compounds with broad therapeutic promise.